Cas no 1314976-23-2 (2-methylpentanimidamide)

• Product Name: 2-methylpentanimidamide
• CAS No: 1314976-23-2
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 5907720
• PubChem ID: 19988604
• Update Time: 2025-06-12

2-methylpentanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-methylpentanimidamide
• SCHEMBL1440631
• AKOS006347523
• EN300-1849500
• 1314976-23-2

• Inchi： 1S/C6H14N2/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H3,7,8)
• InChI Key： GKRFOKIVXNRQAF-UHFFFAOYSA-N
• SMILES： NC(C(C)CCC)=N

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 2-methylpentanimidamide

Professional Introduction to Compound with CAS No. 1314976-23-2 and Product Name: 2-methylpentanimidamide

2-methylpentanimidamide, identified by its Chemical Abstracts Service (CAS) number 1314976-23-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The introduction of this compound into scientific discourse highlights its role as a versatile intermediate in the development of novel pharmaceutical agents and agrochemicals.

The structural framework of 2-methylpentanimidamide encompasses a pentyl group attached to an imidamide moiety, which is a critical feature for its reactivity and biological activity. This configuration allows the compound to participate in diverse chemical transformations, making it a valuable building block in organic synthesis. The presence of the methyl substituent at the second carbon of the pentyl chain introduces steric and electronic effects that modulate the compound's interaction with biological targets.

In recent years, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-methylpentanimidamide with greater precision. Molecular modeling studies suggest that this compound exhibits favorable binding affinity to certain enzymes and receptors, which are implicated in metabolic disorders and inflammatory conditions. These findings have spurred interest in exploring its therapeutic potential as an adjunctive treatment for chronic diseases.

One of the most compelling aspects of 2-methylpentanimidamide is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer progression. By modifying the substituents on the imidamide ring, scientists have been able to fine-tune the biological activity of derived compounds, leading to enhanced efficacy and reduced side effects. Such modifications underscore the importance of 2-methylpentanimidamide as a scaffold for drug discovery efforts.

The synthesis of 2-methylpentanimidamide involves multi-step organic reactions that require precise control over reaction conditions. Recent improvements in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and energy consumption. These advancements align with the growing emphasis on sustainable chemistry practices in industrial and academic settings.

Furthermore, the biological evaluation of 2-methylpentanimidamide has revealed intriguing interactions with cellular pathways relevant to neurodegenerative diseases. Preclinical studies indicate that derivatives of this compound may modulate neurotransmitter release and receptor activity, offering a potential therapeutic strategy for conditions such as Alzheimer's disease and Parkinson's disease. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings highlight its promise as a lead compound for future drug development.

The versatility of 2-methylpentanimidamide extends beyond pharmaceutical applications. In agrochemical research, this compound has been investigated for its potential as a precursor to novel pesticides that target specific enzymatic pathways in pests while minimizing harm to non-target organisms. Such applications would contribute to the development of more sustainable agricultural practices, addressing growing concerns about environmental impact.

As computational methods continue to evolve, the ability to predict and optimize the properties of 2-methylpentanimidamide and its derivatives will only improve. High-throughput virtual screening techniques allow researchers to rapidly assess large libraries of compounds for their potential biological activity, streamlining the drug discovery process. This integration of computational chemistry with experimental biology represents a paradigm shift in how new drugs are developed, making compounds like 2-methylpentanimidamide more accessible for therapeutic applications.

In conclusion, 2-methylpentanimidamide (CAS No. 1314976-23-2) represents a significant advancement in chemical research with far-reaching implications for medicine and agriculture. Its unique structural features, coupled with promising preclinical data, position it as a valuable candidate for further exploration. As scientific understanding continues to grow, it is likely that this compound will play an increasingly important role in addressing some of society's most pressing health challenges.